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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B1140070

For Immediate Release

This technical guide provides an in-depth overview of 6-N-Biotinylaminohexanol, a versatile
reagent for researchers, scientists, and drug development professionals. This document
outlines its chemical properties, synthesis, and key applications, with a focus on its utility in
affinity-based experimental procedures.

Core Chemical Data

6-N-Biotinylaminohexanol is a chemical compound that incorporates a biotin molecule linked
to a hexanolamine spacer. This structure is pivotal for its application in biotechnology and
molecular biology, primarily leveraging the high-affinity interaction between biotin and
streptavidin. The terminal hydroxyl group on the hexanol spacer allows for further chemical

modifications.
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Property Value Source
Molecular Weight 343.48 g/mol [1112]
Molecular Formula C16H29N303S [1][3]
CAS Number 106451-92-7 [1][3]

Alternate Names

(3aS,4S,6aR)-Hexahydro-N-(6-
hydroxyhexyl)-2-oxo-1H-
thieno[3,4-d]imidazole-4-

pentanamide

[1]

Appearance White to off-white powder
Solubility Soluble in DMSO [1]
Storage -20°C [3]

Synthesis and Experimental Protocol

The synthesis of 6-N-Biotinylaminohexanol can be achieved through the reaction of a biotin

derivative with 6-aminohexanol. A common method involves the use of d-Biotin p-nitrophenyl

ester as the biotin source.

Experimental Protocol: Synthesis of 6-N-
Biotinylaminohexanol

Materials:

6-aminohexanol

d-Biotin p-nitrophenyl ester

Dimethyl sulfoxide (DMSO)
Dichloromethane (CH2CI2)

Methanol (MeOH)
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e p-dimethylaminocinnamaldehyde (for TLC visualization)
e Ninhydrin (for TLC visualization)

Procedure:

Dissolve d-Biotin p-nitrophenyl ester (1.37 mmol) and 6-aminohexanol (1.37 mmol) in DMSO
(5 mL).[1]

e Stir the reaction mixture for 16 hours at room temperature.[1]
e Pour the mixture into water to precipitate the product.

« Filter the precipitate and wash with water.

e Dry the product under vacuum.

e The progress and purity of the reaction can be monitored by Thin Layer Chromatography
(TLC) using a mobile phase of 4:1 CH2CI2:MeOH.[1]

» Visualize the product spot on the TLC plate using p-dimethylaminocinnamaldehyde.[1]

» Confirm the absence of the primary amine starting material by staining with ninhydrin, which
should yield a negative result.[1]

d-Biotin p-nitrophenyl ester

6-aminohexanol —> 6-N-Biotinylaminohexanol

Click to download full resolution via product page
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Synthesis of 6-N-Biotinylaminohexanol.

Applications in Research

The primary utility of 6-N-Biotinylaminohexanol stems from the biotin moiety, which exhibits a
strong and specific interaction with streptavidin and avidin proteins. This property makes it an
invaluable tool for a variety of affinity-based applications.

Affinity Chromatography and Pull-Down Assays

6-N-Biotinylaminohexanol can be conjugated to other molecules of interest, such as proteins,
peptides, or small molecule inhibitors, through its terminal hydroxyl group. The resulting
biotinylated probe can then be used to capture interacting partners from complex biological
mixtures.

General Workflow:

Immobilization: Streptavidin-coated beads are prepared as the affinity matrix.

e Binding: The biotinylated probe (e.g., a drug conjugated to 6-N-Biotinylaminohexanol) is
incubated with the streptavidin beads, allowing for strong and specific binding.

 Incubation: The bead-probe complex is then incubated with a cell lysate or other biological
sample containing potential binding partners.

e Washing: Unbound proteins are washed away, leaving the target protein complex bound to
the beads.

o Elution: The captured proteins are eluted from the beads for subsequent analysis by
techniques such as mass spectrometry or Western blotting.
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General workflow for affinity capture.

While 6-N-Biotinylaminohexanol itself is not directly involved in cellular signaling, its
application in creating biotinylated probes allows for the study of signaling pathway
components. For instance, a biotinylated inhibitor can be used to isolate its target kinase and
associated proteins, thereby elucidating protein-protein interactions within a specific signaling
cascade.

Conclusion

6-N-Biotinylaminohexanol is a fundamental tool for researchers engaged in the study of
molecular interactions. Its straightforward synthesis and the robust nature of the biotin-
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streptavidin interaction provide a reliable method for the isolation and analysis of target
biomolecules. The experimental framework provided herein serves as a guide for its synthesis
and application in affinity-based research methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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